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Compound of Interest

Compound Name: Tiotidine

Cat. No.: B1662263

Essential Safety and Handling Guide for
Tiotidine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) requirements, and disposal plans for handling Tiotidine in a laboratory setting.
Adherence to these procedures is critical to ensure personal safety and maintain a secure
research environment.

Chemical and Physical Properties

Tiotidine is a potent and selective histamine H2-receptor antagonist used in laboratory
research.[1][2] A summary of its key chemical and physical properties is provided below.
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Property Value

Molecular Formula C10H16N8S2[1]

Molecular Weight 312.41 g/mol

CAS Number 69014-14-8

Appearance White Solid

Purity >98% (HPLC)

Storage Store at room temperature.

Soluble to 100 mM in DMSO and to 10 mM in

Solubility thanol
ethanol.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Tiotidine to minimize
exposure and ensure safety.
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Protection Type

Recommended Equipment

Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side
shields, or chemical safety
goggles. A face shield may be
necessary if there is a splash

potential.

All eye and face protection
should be ANSI Z87 or CSA
approved. Eyewash stations
should be readily accessible in

the work area.

Skin Protection

Chemically compatible gloves
(e.g., nitrile). A cloth lab coat is
recommended for handling

laboratory-scale quantities.

Use handling practices that
minimize direct hand contact.
For handling solutions, ensure
the glove material is resistant
to the solvent being used.
Avoid powdered latex gloves to

prevent allergies.

Respiratory Protection

A NIOSH-approved respirator
is necessary when there is a

risk of inhaling dust.

An effective respirator
program, compliant with OSHA
29 CFR 1910.134, must be in
place if respirators are

required.

Health Hazards and First Aid

Tiotidine is irritating to the eyes and skin. Symptoms of exposure to histamine H2-receptor

antagonists can include gastrointestinal disturbances, headache, dizziness, and skin rash.
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Exposure Route

First Aid Measures

Inhalation

Move the individual to fresh air. If symptoms

develop or persist, seek medical attention.

Skin Contact

Rinse the affected skin area with water or
shower. If irritation develops and persists, get

medical attention.

Eye Contact

Immediately rinse eyes with water. If irritation

develops and persists, seek medical attention.

Ingestion

Rinse the mouth. If a large amount is ingested,

contact a poison control center immediately.

Handling and Disposal Workflow

Proper handling and disposal of Tiotidine are crucial for laboratory safety and environmental

protection. The following workflow outlines the necessary steps from preparation to disposal.
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Workflow for the safe handling and disposal of Tiotidine.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1662263?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662263?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Accidental Release and Disposal Plan

Accidental Release Measures: In the event of a spill, keep unnecessary personnel away.
Ensure adequate ventilation and avoid inhaling any dust. Wear the appropriate personal
protective equipment as outlined above. For solid spills, sweep or vacuum the material into a
suitable container for disposal, avoiding dust generation. Clean the affected surface thoroughly
to remove any residual contamination.

Disposal Plan: Dispose of waste Tiotidine and any contaminated materials in a suitable,
sealed container. Follow all federal, state, and local regulations for chemical waste disposal.
Clean all equipment and work surfaces with a suitable detergent or solvent after use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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